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Compound of Interest

Compound Name: 2-(Methylthio)ethanol

Cat. No.: B031312 Get Quote

Essential Safety and Handling Guide for 2-
(Methylthio)ethanol
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-(Methylthio)ethanol in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe handling and

minimize exposure risks.

Chemical Profile and Hazards

2-(Methylthio)ethanol is a combustible liquid with a characteristic strong, unpleasant stench.

[1][2][3] While it is not classified as a dangerous substance according to GHS, it may be

harmful if inhaled, swallowed, or absorbed through the skin and can cause irritation to the skin,

eyes, and respiratory tract.[1] The full toxicological properties of this chemical have not been

thoroughly investigated.[1][2]
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Property Value

CAS Number 5271-38-5[2][4]

Molecular Formula C3H8OS[4][5]

Molecular Weight 92.16 g/mol [4][6]

Appearance Clear colorless to pale yellow liquid[7]

Boiling Point 169-171 °C[1][4]

Flash Point 70 °C (158 °F) - closed cup[4][8]

Density 1.06 g/mL at 25 °C[4]

Hazard Identification
Hazard Description

Flammability
Combustible liquid.[2][3] Keep away from heat,

sparks, and open flames.[2][3]

Inhalation
May be harmful if inhaled and may cause

respiratory tract irritation.[1]

Skin Contact
May be harmful if absorbed through the skin and

may cause skin irritation.[1]

Eye Contact May cause eye irritation.[1]

Ingestion May be harmful if swallowed.[1]

Other Hazards Strong stench.[1][2][3]

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks associated with the specific laboratory procedure

should be conducted to determine the appropriate level of PPE. The following table

summarizes the recommended PPE for handling 2-(Methylthio)ethanol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAL05442&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/product/aldrich/226424
https://www.sigmaaldrich.com/HK/zh/product/aldrich/226424
https://www.fishersci.co.uk/store/msds?partNumber=11377445&countryCode=GB&language=en
https://www.sigmaaldrich.com/HK/zh/product/aldrich/226424
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Methylthio_ethanol
https://www.thermofisher.com/order/catalog/product/L05442.22
https://file1.lookchem.com/msds/2011-06/5/226424(5271-38-5).pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/226424
https://www.sigmaaldrich.com/HK/zh/product/aldrich/226424
https://www.thegoodscentscompany.com/data/rw1047401.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/226424
https://www.fishersci.com/store/msds?partNumber=AAL05442&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC210100250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL05442&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC210100250&countryCode=US&language=en
https://file1.lookchem.com/msds/2011-06/5/226424(5271-38-5).pdf
https://file1.lookchem.com/msds/2011-06/5/226424(5271-38-5).pdf
https://file1.lookchem.com/msds/2011-06/5/226424(5271-38-5).pdf
https://file1.lookchem.com/msds/2011-06/5/226424(5271-38-5).pdf
https://file1.lookchem.com/msds/2011-06/5/226424(5271-38-5).pdf
https://www.fishersci.com/store/msds?partNumber=AAL05442&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC210100250&countryCode=US&language=en
https://www.benchchem.com/product/b031312?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specification Standard

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles.

EN166 (EU) or OSHA 29 CFR

1910.133 (US)[1][2]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber, Neoprene).

Inspect gloves before use.[1]

[5]

EN 374 (EU)[1][5]

Body Protection
Impervious clothing, long-

sleeved lab coat.

Select based on the

concentration and amount of

the substance at the specific

workplace.[1]

Respiratory Protection

For large scale use,

emergency situations, or

where ventilation is

inadequate, a full-face

respirator with multi-purpose

combination (US) or type

ABEK (EN 14387) respirator

cartridges is recommended.[1]

NIOSH (US) or CEN (EU)[1]

Operational Plan: Safe Handling and Disposal
1. Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[1][5]

Ensure an eyewash station and safety shower are readily accessible.

2. Safe Handling Procedures:

Avoid contact with skin, eyes, and clothing.[9]

Avoid inhalation of vapor or mist.[1]
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Keep the container tightly closed when not in use.[1][2]

Keep away from sources of ignition such as heat, sparks, and open flames.[1][2][3]

Use non-sparking tools.

Practice good industrial hygiene: wash hands thoroughly after handling and before breaks.[1]

3. Storage:

Store in a cool, dry, and well-ventilated place.[1][2]

Store away from incompatible materials such as strong acids and oxidizing agents.[2][3]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[1]

4. Spill Response:

In the event of a spill, follow the established emergency protocol. The general workflow for

responding to a 2-(Methylthio)ethanol spill is outlined below.
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Workflow for 2-(Methylthio)ethanol Spill Response

Spill Occurs

Evacuate Immediate Area & Alert Others

Don Appropriate PPE

Remove Ignition Sources & Ventilate Area

Contain Spill with Inert Absorbent Material

Collect Absorbed Material into a Sealed Container

Decontaminate Spill Area Label Waste Container as Hazardous

Dispose of Waste Through Licensed Service

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of 2-(Methylthio)ethanol.
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5. Disposal Plan:

Dispose of 2-(Methylthio)ethanol and any contaminated materials as hazardous waste.[10]

Do not dispose of down the drain.[1]

Contact a licensed professional waste disposal service for proper disposal.[1] This substance

may be burned in a chemical incinerator equipped with an afterburner and scrubber.[1]

Contaminated packaging should be disposed of as unused product.[1]

First Aid Measures
Immediate medical attention is crucial in case of exposure.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[1]

[2]

Skin Contact

Immediately wash off with soap and plenty of

water. Consult a physician if irritation persists.[1]

[2]

Eye Contact

Rinse immediately with plenty of water for at

least 15 minutes, also under the eyelids. Get

medical attention.[2]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[1][2]

Always have the Safety Data Sheet (SDS) available when seeking medical advice.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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